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Compound of Interest

Compound Name: TIS108

Cat. No.: B15607597

Get Quote

This technical support center provides researchers, scientists, and drug development

professionals with essential information for utilizing TIS108, a strigolactone biosynthesis

inhibitor, in in vitro plant assays. Detailed protocols, troubleshooting guides, and frequently

asked questions are presented to ensure successful experimental outcomes.

Frequently Asked Questions (FAQs)
Q1: What is TIS108 and what is its primary mechanism of action in plants?

A1: TIS108 is a triazole-type strigolactone (SL) biosynthesis inhibitor.[1][2] Strigolactones are a

class of plant hormones that regulate various aspects of plant development, including shoot

branching and root morphology.[1] TIS108 functions by inhibiting the production of

strigolactones in plants. This leads to phenotypes similar to those observed in strigolactone-

deficient mutants, such as increased shoot branching.[1]

Q2: What is the recommended solvent for dissolving TIS108?

A2: The recommended solvent for TIS108 is dimethyl sulfoxide (DMSO).[3]

Q3: What are the typical working concentrations of TIS108 for in vitro plant assays?
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A3: The effective working concentration of TIS108 can vary depending on the plant species

and the specific assay. However, studies on Arabidopsis have shown that concentrations in the

range of 1-3 µM are effective for inducing a strigolactone-deficient phenotype, such as an

increase in shoot branching.[1] Other studies have utilized concentrations up to 10 µM.[3] It is

always recommended to perform a dose-response experiment to determine the optimal

concentration for your specific experimental system.

Q4: How should I prepare a stock solution of TIS108?

A4: A concentrated stock solution of TIS108 should be prepared in high-quality, anhydrous

DMSO. For detailed steps, please refer to the Experimental Protocols section.

Q5: How should I store the TIS108 stock solution?

A5: TIS108 stock solutions in DMSO should be stored at -20°C for long-term use. To avoid

repeated freeze-thaw cycles, it is best to aliquot the stock solution into smaller, single-use

volumes. While many compounds in DMSO are stable for extended periods when stored

properly, it is advisable to prepare fresh stock solutions periodically to ensure compound

integrity.[4][5][6][7]

Q6: I observed precipitation when adding my TIS108 stock solution to the plant growth media.

What should I do?

A6: Precipitation upon dilution of a DMSO stock into aqueous media is a common issue, often

referred to as "solvent shock." Please refer to the Troubleshooting Guide for detailed steps on

how to prevent and resolve this issue.

Data Presentation
Currently, specific quantitative data for TIS108 solubility in solvents other than DMSO is not

readily available in the reviewed literature. The solubility in DMSO is high and generally

sufficient for the preparation of concentrated stock solutions for in vitro plant assays.

Solvent Solubility Reference

DMSO ≥ 125 mg/mL MedChemExpress
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Experimental Protocols
Protocol 1: Preparation of a 10 mM TIS108 Stock
Solution in DMSO
Materials:

TIS108 powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes

Vortex mixer

Calibrated pipettes

Procedure:

Calculate the required mass of TIS108: The molecular weight of TIS108 (C₂₁H₂₃N₃O₂) is

365.43 g/mol . To prepare a 10 mM stock solution, you will need 3.6543 mg of TIS108 per 1

mL of DMSO.

Weigh TIS108: In a sterile environment (e.g., a laminar flow hood), accurately weigh the

calculated amount of TIS108 powder.

Dissolve in DMSO: Add the appropriate volume of anhydrous DMSO to the TIS108 powder.

Ensure complete dissolution: Vortex the solution thoroughly until all the TIS108 powder is

completely dissolved. Gentle warming (e.g., in a 37°C water bath) may aid in dissolution, but

avoid excessive heat.

Aliquot and store: Aliquot the stock solution into smaller, single-use sterile microcentrifuge

tubes. Label each tube clearly with the compound name, concentration, and date of

preparation. Store the aliquots at -20°C.
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Protocol 2: Dilution of TIS108 Stock Solution into Plant
Growth Media
Materials:

10 mM TIS108 stock solution in DMSO

Sterile plant growth medium (e.g., Murashige and Skoog medium)

Sterile tubes or flasks for media preparation

Calibrated pipettes

Procedure:

Pre-warm the media: Pre-warm the sterile plant growth medium to room temperature or the

desired experimental temperature. This can help prevent precipitation.

Calculate the required volume of stock solution: Determine the volume of the 10 mM TIS108
stock solution needed to achieve the desired final concentration in your media. For example,

to prepare 100 mL of media with a final TIS108 concentration of 1 µM, you would add 1 µL of

the 10 mM stock solution.

Add stock solution to media: While gently swirling or vortexing the media, add the calculated

volume of the TIS108 stock solution dropwise. This gradual addition helps to ensure rapid

and even dispersion, minimizing the risk of precipitation.

Mix thoroughly: After adding the stock solution, cap the container and mix the media well by

gentle inversion or swirling.

Final DMSO concentration: Ensure that the final concentration of DMSO in the plant growth

medium is low (typically below 0.1%) to avoid any solvent-induced artifacts in your

experiment.
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Issue Potential Cause Recommended Solution

Precipitation upon adding

TIS108 stock to media

Solvent Shock: The rapid

change from a high

concentration of organic

solvent (DMSO) to an aqueous

environment can cause the

compound to precipitate.

- Pre-warm the plant growth

media to room temperature. -

Add the TIS108 stock solution

dropwise while gently swirling

or vortexing the media. -

Prepare an intermediate

dilution of the TIS108 stock in

media before adding it to the

final volume.

Concentration Exceeds

Solubility Limit: The final

concentration of TIS108 in the

media may be too high.

- Perform a dose-response

experiment to determine the

lowest effective concentration.

- If a high concentration is

necessary, consider preparing

a fresh, more dilute stock

solution to minimize the

volume of DMSO added.

Inconsistent or no biological

effect of TIS108

Degradation of TIS108: The

compound may have degraded

due to improper storage or

handling.

- Prepare a fresh stock solution

of TIS108. - Ensure the DMSO

stock is stored at -20°C in

small, single-use aliquots to

avoid repeated freeze-thaw

cycles.[4][5][6][7]

Incorrect Final Concentration:

Errors in calculation or

pipetting can lead to a lower

than expected final

concentration.

- Double-check all calculations

for dilution. - Use calibrated

pipettes for accurate

measurement.

Media Composition:

Components in the plant

growth media may interact with

and inactivate TIS108.

- Review the composition of

your media. While specific

interactions with TIS108 are

not well-documented, complex

media components can
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sometimes affect compound

activity.

Visible particles or cloudiness

in the TIS108 stock solution

Incomplete Dissolution: The

TIS108 may not have fully

dissolved in the DMSO.

- Vortex the stock solution for a

longer period. - Gentle

warming (e.g., 37°C) can aid

dissolution.

Moisture Contamination:

DMSO is hygroscopic and can

absorb moisture from the air,

which may reduce the solubility

of the compound.

- Use anhydrous DMSO for

preparing stock solutions. -

Keep stock solution vials tightly

sealed.

Mandatory Visualization
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Troubleshooting Workflow for TIS108 Dissolution

Start: Dissolving TIS108 for In Vitro Assay

Prepare TIS108 Stock in Anhydrous DMSO

Add Stock to Plant Growth Media

Observe for Precipitation

No Precipitation: Proceed with Experiment

No

Precipitation Observed

Yes

Troubleshooting Steps

Pre-warm Media Add Stock Dropwise with Swirling Check Final Concentration

Re-observe for Precipitation

Issue Resolved: Proceed

No

Issue Persists: Further Investigation

Yes

Click to download full resolution via product page

Caption: Troubleshooting workflow for dissolving TIS108.
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Simplified Strigolactone Biosynthesis Pathway and TIS108 Inhibition
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Caption: TIS108 likely inhibits the P450 enzyme MAX1.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Troubleshooting & Optimization

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 9 / 10 Tech Support

https://www.benchchem.com/product/b15607597?utm_src=pdf-custom-synthesis#bc-rfq
https://pmc.ncbi.nlm.nih.gov/articles/PMC3907539/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3907539/
https://pubmed.ncbi.nlm.nih.gov/23511201/
https://pubmed.ncbi.nlm.nih.gov/23511201/
https://www.researchgate.net/figure/Effects-of-strigolactone-biosynthesis-inhibitor-TIS108-on-Pst-growth-in-Arabidopsis-leaf_fig8_360461724
https://pubmed.ncbi.nlm.nih.gov/12857383/
https://pubmed.ncbi.nlm.nih.gov/12857383/
https://pubmed.ncbi.nlm.nih.gov/12844442/
https://pubmed.ncbi.nlm.nih.gov/12844442/
https://www.researchgate.net/publication/10676297_The_Effect_of_FreezeThaw_Cycles_on_the_Stability_of_Compounds_in_DMSO
https://pubmed.ncbi.nlm.nih.gov/12844443/
https://pubmed.ncbi.nlm.nih.gov/12844443/
https://www.benchchem.com/product/b15607597/docs#technical-support-center-tis108-for-in-vitro-plant-assays
https://www.benchchem.com/product/b15607597/docs#technical-support-center-tis108-for-in-vitro-plant-assays
https://www.benchchem.com/product/b15607597/docs#technical-support-center-tis108-for-in-vitro-plant-assays
https://www.benchchem.com/product/b15607597/docs#technical-support-center-tis108-for-in-vitro-plant-assays
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15607597?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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